N-(2-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• InChI: InChI=1S/C21H20N4O3/c1-3-27-19-11-7-5-9-16(19)22-20(26)13-25-17-10-6-4-8-15(17)12-18(25)21-24-23-14(2)28-21/h4-12H,3,13H2,1-2H3,(H,22,26)
• InChI Key: WFVWRLDBYSMUHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C=C2C4=NN=C(O4)C
• Molecular Formula: C21H20N4O3
• Molecular Weight: 376.4 g/mol

Description

N-(2-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide, also known as EMA401, is a small molecule drug that has shown potential as a treatment for chronic pain. The compound was first synthesized in 2012 and has since undergone extensive scientific research to investigate its mechanism of action and potential therapeutic applications.

Scientific Research Applications

Novel Oxadiazole Derivatives and Their Applications

Anticancer Potential

Several studies have synthesized and evaluated the anticancer activities of oxadiazole derivatives. These compounds, including ones with indole and oxadiazole moieties, have been tested against various cancer cell lines. For instance, derivatives have shown considerable inhibition of cell growth in lung cancer models, with some compounds being as potent as standard drugs like Bevacizumab (Panchal, Rajput, & Patel, 2020). Similarly, other derivatives have been synthesized with a focus on inhibiting key proteins involved in cancer progression, demonstrating significant anticancer activity against human colorectal carcinoma, lung adenocarcinoma, and melanoma cell lines (Sever et al., 2020).

Antimicrobial and Antifungal Activities

Oxadiazole derivatives have also been explored for their antimicrobial and antifungal properties. Research has shown that these compounds possess a high potential against various gram-positive and gram-negative bacteria and fungi. Certain derivatives have been identified with significant antibacterial activity, offering a promising route for developing new antimicrobial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019). Additionally, the antifungal and apoptotic effects of triazole-oxadiazoles against Candida species have been documented, highlighting their potential as safe antifungal agents (Çavușoğlu, Yurttaş, & Cantürk, 2018).

Analgesic and Anti-inflammatory Applications

The synthesis of indoline derivatives of aryloxadiazole amine and benzothiazole acetamide has shown potential anticonvulsant effects, with some compounds exhibiting significant activity in models of epilepsy (Nath et al., 2021). This suggests the possibility of using oxadiazole derivatives as therapeutic agents for neurological conditions.